N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
CAS No.: 573931-40-5
Cat. No.: VC8551421
Molecular Formula: C16H14F2N4O2S
Molecular Weight: 364.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 573931-40-5 |
|---|---|
| Molecular Formula | C16H14F2N4O2S |
| Molecular Weight | 364.4 g/mol |
| IUPAC Name | N-(2,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
| Standard InChI | InChI=1S/C16H14F2N4O2S/c1-2-22-15(13-4-3-7-24-13)20-21-16(22)25-9-14(23)19-12-6-5-10(17)8-11(12)18/h3-8H,2,9H2,1H3,(H,19,23) |
| Standard InChI Key | BEDINWMCJHJZCH-UHFFFAOYSA-N |
| SMILES | CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CO3 |
| Canonical SMILES | CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CO3 |
Introduction
N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic organic compound that belongs to the class of triazole derivatives. It features a complex structure, including a difluorophenyl moiety, a furan ring, and a triazole ring, which are key components contributing to its potential biological activities. This compound is of interest in medicinal chemistry due to its unique combination of functional groups, which may enable interactions with various biological targets.
Synthesis
The synthesis of N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves a multi-step process. It begins with the formation of the difluorophenyl intermediate, followed by the introduction of the furan and triazole rings through nucleophilic substitutions. The final step often involves cyclization reactions to form the triazole ring under specific conditions, such as elevated temperatures and catalysts.
Biological Activities and Potential Applications
Preliminary studies suggest that this compound may exhibit various biological activities, potentially interacting with specific enzymes or receptors in biological pathways. Its structural properties indicate potential applications as an anti-infective or anti-cancer agent, although further pharmacological studies are needed to elucidate its mechanisms of action.
Comparison with Related Compounds
| Compound Name | Key Features | Unique Aspects |
|---|---|---|
| N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide | Contains difluorophenyl and triazole rings | Different difluoro substitution pattern |
| N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide | Features difluorophenyl and furan rings | Specific difluoro substitution on the phenyl ring |
| N-(4-bromophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-thiol | Contains bromophenyl and furan | Lacks difluoro substitution |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume